Cas no 39795-58-9 (Pyridine, 4-(4-fluorophenyl)-)

• Product Name: Pyridine, 4-(4-fluorophenyl)-
• CAS No: 39795-58-9
• MF: C₁₁H₈FN
• MW: 173.186326026917
• CID: 1514740
• PubChem ID: 15544371
• Update Time: 2025-08-05

Pyridine, 4-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(4-fluorophenyl)-
• 4-(4-Fluorophenyl)pyridine
• 4-(4-FLUORO-PHENYL)-PYRIDINE
• 39795-58-9
• SCHEMBL464630
• UKSMMLJBHPMSOV-UHFFFAOYSA-N
• CS-0452120
• 4-(4-fluorophenyl)-pyridine
• F87906
• AKOS006291701

• MDL： MFCD08457024
• Inchi： 1S/C11H8FN/c12-11-3-1-9(2-4-11)10-5-7-13-8-6-10/h1-8H
• InChI Key： UKSMMLJBHPMSOV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=CN=CC=1

Computed Properties

• Exact Mass: 173.06414
• Monoisotopic Mass: 173.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine, 4-(4-fluorophenyl)-

4-(4-Fluorophenyl)pyridine (CAS No. 39795-58-9): A Comprehensive Overview

4-(4-Fluorophenyl)pyridine (CAS No. 39795-58-9) is a versatile compound with significant applications in the fields of medicinal chemistry, pharmaceuticals, and materials science. This aromatic compound, characterized by its unique structural features, has garnered considerable attention due to its potential in drug discovery and development. This article delves into the chemical properties, synthesis methods, biological activities, and recent research advancements of 4-(4-Fluorophenyl)pyridine.

Chemical Properties

4-(4-Fluorophenyl)pyridine is a white crystalline solid with a molecular formula of C₁₁H₈F_N. It has a molecular weight of 181.18 g/mol and a melting point of 76-78°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but is only slightly soluble in water. The presence of the fluorine atom on the phenyl ring imparts unique electronic and steric properties to the molecule, making it an attractive building block for various chemical syntheses.

Synthesis Methods

The synthesis of 4-(4-Fluorophenyl)pyridine can be achieved through several routes. One common method involves the palladium-catalyzed cross-coupling reaction between 4-fluorobenzeneboronic acid and 4-chloropyridine hydrochloride. This Suzuki coupling reaction is highly efficient and provides good yields under mild conditions. Another approach involves the reaction of 4-fluorobenzaldehyde with pyrrole followed by oxidation to form the pyridine ring. These synthetic strategies have been extensively studied and optimized to improve yield and purity.

Biological Activities

4-(4-Fluorophenyl)pyridine has shown promising biological activities in various assays. Recent studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets in drug discovery for diseases such as Alzheimer's, Parkinson's, and schizophrenia. The compound's ability to interact with these receptors is attributed to its unique structural features, particularly the fluorinated phenyl group.

In addition to its receptor modulating properties, 4-(4-Fluorophenyl)pyridine has been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have shown that it can inhibit the production of pro-inflammatory cytokines and reduce tumor growth in vitro and in vivo models. These findings suggest that 4-(4-Fluorophenyl)pyridine may have therapeutic potential in treating inflammatory diseases and cancer.

Applications in Drug Discovery

The versatility of 4-(4-Fluorophenyl)pyridine makes it a valuable starting material for the synthesis of novel drug candidates. Its structural scaffold can be easily modified through various functional group transformations to generate a diverse array of derivatives with enhanced biological activities. For instance, substituting different functional groups on the pyridine ring or the phenyl ring can significantly alter the compound's pharmacological profile.

In the context of drug discovery, 4-(4-Fluorophenyl)pyridine-based compounds have been explored as potential treatments for neurological disorders, cardiovascular diseases, and metabolic disorders. Recent research has focused on optimizing these compounds for improved potency, selectivity, and pharmacokinetic properties. Advanced computational methods such as molecular docking and virtual screening have been employed to identify lead compounds with high binding affinities to target proteins.

Recent Research Advancements

The field of medicinal chemistry has seen significant advancements in understanding the biological activities and mechanisms of action of 4-(4-Fluorophenyl)pyridine. A study published in the Journal of Medicinal Chemistry reported that a series of 4-(4-Fluorophenyl)pyridine-based derivatives exhibited potent inhibitory effects on enzymes involved in neurodegenerative diseases. Another study in Cancer Research highlighted the anti-tumor properties of these compounds by demonstrating their ability to induce apoptosis in cancer cells.

Beyond its direct biological activities, 4-(4-Fluorophenyl)pyridine has also found applications as a ligand for metal complexes used in catalysis and materials science. Its ability to form stable complexes with transition metals makes it useful in developing new catalysts for organic synthesis and polymerization reactions.

Safety Considerations strong> p > < p >While 4 -( 4 - Fluorophenyl ) pyridine strong >is generally considered safe for laboratory use , appropriate handling precautions should be taken . The compound should be stored in a cool , dry place away from incompatible materials . Personal protective equipment such as gloves , goggles , and lab coats should be worn when handling this compound . In case of exposure , standard first aid procedures should be followed , and medical attention should be sought if necessary . p > < p >< strong >Conclusion strong > p > < p >< strong > 4 -( 4 - Fluorophenyl ) pyridine strong > ( CAS No . 39795 - 58 - 9 ) is a multifaceted compound with a wide range of applications in medicinal chemistry , pharmaceuticals , and materials science . Its unique chemical properties , coupled with its promising biological activities , make it an important molecule for ongoing research . As new synthetic methods continue to emerge , the potential uses of 4 -( 4 - Fluorophenyl ) pyridine strong >are likely to expand further , contributing to advancements in various scientific fields . p > article > response >